Cas no 154108-07-3 (4-Methyl-benzenebutanamine)

• Product Name: 4-Methyl-benzenebutanamine
• CAS No: 154108-07-3
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• CID: 1327952
• PubChem ID: 19966408
• Update Time: 2025-06-10

4-Methyl-benzenebutanamine Chemical and Physical Properties

Names and Identifiers

• Benzenebutanamine, 4-methyl-
• NS-01296
• 4-methylbenzenebutanamine
• CS-0447131
• F79518
• MFCD09886643
• 154108-07-3
• 4-(P-tolyl)butan-1-amine
• 4-(4-methylphenyl)butan-1-amine
• EN300-1842448
• 4-methyl-benzenebutanamine
• SCHEMBL5609503
• AKOS013465891
• 4-Methyl-benzenebutanamine

• Inchi： 1S/C11H17N/c1-10-5-7-11(8-6-10)4-2-3-9-12/h5-8H,2-4,9,12H2,1H3
• InChI Key： QFTRAKDGILOCCY-UHFFFAOYSA-N
• SMILES： NCCCCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 163.13621
• Monoisotopic Mass: 163.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 268.3±19.0 °C at 760 mmHg
• Flash Point: 121.1±9.1 °C
• PSA: 26.02
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-Methyl-benzenebutanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines

Additional information on 4-Methyl-benzenebutanamine

Recent Advances in the Study of 4-Methyl-benzenebutanamine (CAS: 154108-07-3)

The compound 4-Methyl-benzenebutanamine (CAS: 154108-07-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its aromatic methyl group and butanamine chain, has shown potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a precursor for novel drug candidates. The following sections provide an overview of the latest findings related to this compound.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 4-Methyl-benzenebutanamine, emphasizing its role as an intermediate in the production of psychoactive substances and pharmaceutical agents. The study highlighted the compound's structural versatility, which allows for modifications to enhance its binding affinity to specific receptors. Advanced spectroscopic techniques, including NMR and mass spectrometry, were employed to confirm the purity and structural integrity of synthesized batches.

Another significant development was reported in a Bioorganic & Medicinal Chemistry Letters article, where 4-Methyl-benzenebutanamine was investigated for its potential as a serotonin-norepinephrine reuptake inhibitor (SNRI). The study demonstrated that derivatives of this compound exhibited moderate affinity for serotonin and norepinephrine transporters, suggesting its utility in the treatment of mood disorders such as depression and anxiety. Molecular docking simulations further supported these findings, revealing key interactions between the compound and target proteins.

Pharmacokinetic studies have also been conducted to evaluate the bioavailability and metabolic stability of 4-Methyl-benzenebutanamine. A 2024 preclinical trial published in Drug Metabolism and Disposition revealed that the compound undergoes rapid hepatic metabolism, primarily via cytochrome P450 enzymes. These findings underscore the need for structural optimization to improve its metabolic profile and enhance its therapeutic potential.

In addition to its pharmacological applications, 4-Methyl-benzenebutanamine has been studied for its role in chemical biology. A recent Nature Chemical Biology paper described its use as a probe to investigate neurotransmitter signaling pathways. The compound's ability to modulate synaptic activity in neuronal cultures was demonstrated, providing insights into its mechanism of action and potential off-target effects.

Despite these promising findings, challenges remain in the development of 4-Methyl-benzenebutanamine-based therapeutics. Issues such as selectivity, toxicity, and regulatory compliance must be addressed in future research. Collaborative efforts between academia and industry are essential to advance this compound from the bench to the clinic.

In conclusion, 4-Methyl-benzenebutanamine (CAS: 154108-07-3) represents a versatile and intriguing molecule with broad applications in drug discovery and chemical biology. Continued research into its synthesis, pharmacology, and therapeutic potential is expected to yield significant advancements in the coming years.